Cas no 681483-76-1 (1-tert-butylpiperazin-2-one)

• Product Name: 1-tert-butylpiperazin-2-one
• CAS No: 681483-76-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20354037
• CID: 969172
• PubChem ID: 23081084
• Update Time: 2025-04-19

1-tert-butylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl)-2-piperazinone
• 1-(tert-Butyl)piperazin-2-one
• 1-TERT-BUTYLPIPERAZIN-2-ONE
• 1-(1,1-Dimethylethyl)piperazin-2-one
• FT-0747266
• 1-tert-Butyl-2-piperazinone
• AMY5493
• TZHWGNAPUMDIQM-UHFFFAOYSA-N
• A857176
• 681483-76-1
• MFCD20354037
• CS-0053682
• SCHEMBL1583735
• PB28821
• CS2085
• AKOS013891800
• BS-42780
• DTXSID10630372
• AC-31824
• Piperazinone, 1-(1,1-dimethylethyl)- (9CI)
• 2-PIPERAZINONE, 1-(1,1-DIMETHYLETHYL)-
• DA-29017
• 1-tert-butylpiperazin-2-one

• MDL： MFCD20354037
• Inchi： 1S/C8H16N2O/c1-8(2,3)10-5-4-9-6-7(10)11/h9H,4-6H2,1-3H3
• InChI Key： TZHWGNAPUMDIQM-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C(C)(C)C

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų